Cas no 176715-52-9 (Pyridine,4-(1,3-butadiyn-1-yl)-)
176715-52-9 structure
Product Name:Pyridine,4-(1,3-butadiyn-1-yl)-
CAS No:176715-52-9
MF:C9H5N
MW:127.142701864243
CID:112439
PubChem ID:5246255
Update Time:2025-04-18
Pyridine,4-(1,3-butadiyn-1-yl)- Chemical and Physical Properties
Names and Identifiers
-
- Pyridine,4-(1,3-butadiyn-1-yl)-
- 4-(buta-1,3-diynyl)pyridine
- Pyridine, 4-(1,3-butadiynyl)- (9CI)
- 4-(buta-1,3-diynyl)-pyridine
- 176715-52-9
- DTXSID30938842
- 4-buta-1,3-diynylpyridine
- 4-(BUTA-1,3-DIYN-1-YL)PYRIDINE
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- Inchi: 1S/C9H5N/c1-2-3-4-9-5-7-10-8-6-9/h1,5-8H
- InChI Key: XZIQPDVMFOZALA-UHFFFAOYSA-N
- SMILES: N1C=CC(C#CC#C)=CC=1
Computed Properties
- Exact Mass: 127.04225
- Monoisotopic Mass: 127.042199164g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 201
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 12.9Ų
Experimental Properties
- Density: 1.08±0.1 g/cm3(Predicted)
- Boiling Point: 216.5±22.0 °C(Predicted)
- PSA: 12.89
Pyridine,4-(1,3-butadiyn-1-yl)- Related Literature
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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